N-[2-(1-pyrrolidinyl)phenyl]benzamide

• IUPAC Name: N-(2-pyrrolidin-1-ylphenyl)benzamide
• InChI: InChI=1S/C17H18N2O/c20-17(14-8-2-1-3-9-14)18-15-10-4-5-11-16(15)19-12-6-7-13-19/h1-5,8-11H,6-7,12-13H2,(H,18,20)
• InChI Key: WHRIPVVCGGINEX-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2=CC=CC=C2NC(=O)C3=CC=CC=C3
• Molecular Formula: C17H18N2O
• DSSTOX Substance ID: DTXSID00358351
• Molecular Weight: 266.34 g/mol
• CAS RN: 32366-39-5

Description

N-[2-(1-pyrrolidinyl)phenyl]benzamide, commonly known as PPBA, is a synthetic compound that has been extensively studied for its potential use in scientific research. PPBA belongs to the class of compounds known as benzamides and has been shown to have a range of biochemical and physiological effects. The purpose of Additionally, this paper will explore future directions for the use of PPBA in scientific research.

Mechanism of Action

The mechanism of action of PPBA involves its inhibition of FAAH. FAAH is an enzyme that breaks down endocannabinoids, which are molecules that bind to cannabinoid receptors in the body. By inhibiting FAAH, PPBA can increase the levels of endocannabinoids in the body, which can lead to a range of physiological effects.
Biochemical and Physiological Effects:
PPBA has been shown to have a range of biochemical and physiological effects. In addition to its inhibition of FAAH, PPBA has been shown to have anti-inflammatory effects, as well as effects on the central nervous system. PPBA has also been shown to have potential as an analgesic, as well as a potential treatment for anxiety and depression.

Advantages and Limitations for Lab Experiments

PPBA has several advantages for laboratory experiments. One advantage is its ability to inhibit FAAH, which can be useful in the study of the endocannabinoid system. Additionally, PPBA has been shown to have a good safety profile and is relatively easy to synthesize. However, one limitation of PPBA is its limited solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the use of PPBA in scientific research. One area of research is the study of the endocannabinoid system and its potential therapeutic applications. PPBA may also have potential as a treatment for other conditions, such as inflammation and pain. Additionally, future research may focus on developing new methods of synthesizing PPBA that improve its solubility and other properties. Overall, PPBA has shown promise as a tool for scientific research and may have a range of potential applications in the future.

Synthesis Methods

PPBA can be synthesized using a variety of methods. One common method involves the reaction of 2-(1-pyrrolidinyl)aniline with benzoyl chloride in the presence of a base such as triethylamine. This reaction results in the formation of PPBA as a white crystalline powder. Other methods of synthesis have also been reported, including the use of alternative starting materials and reaction conditions.

Scientific Research Applications

PPBA has been studied for its potential use in a variety of scientific research applications. One area of research where PPBA has shown promise is in the study of the endocannabinoid system. PPBA has been shown to inhibit the activity of the enzyme fatty acid amide hydrolase (FAAH), which is responsible for the breakdown of endocannabinoids. By inhibiting FAAH, PPBA can increase the levels of endocannabinoids in the body, which may have therapeutic effects.